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Compound of Interest

Compound Name: 1-Piperidinethiocarboxamide

Cat. No.: B079436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural information of 1-Piperidinethiocarboxamide. The information is curated for

professionals in research and development, with a focus on clarity and practical application.

Core Chemical and Physical Properties
1-Piperidinethiocarboxamide is an organic compound featuring a piperidine ring linked to a

thiocarboxamide group.[1] It is typically a solid or crystalline substance.[1] Its potential

applications are in medicinal chemistry and as a building block in organic synthesis.[1] The

piperidine moiety contributes to its basicity and solubility in polar solvents, while the

thiocarboxamide group is reactive and can participate in various chemical reactions.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 1-
Piperidinethiocarboxamide.
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Property Value Source(s)

Molecular Formula C6H12N2S [1]

Molecular Weight 144.24 g/mol

Melting Point 126°C to 130°C

CAS Number 14294-09-8 [1]

Purity (Typical) 98%

Chemical Structure
The structural identity of 1-Piperidinethiocarboxamide is defined by several key identifiers.

Identifier Value Source(s)

IUPAC Name piperidine-1-carbothioamide

SMILES C1CCN(CC1)C(=S)N

InChI Key
UERQMZVFUXRQOD-

UHFFFAOYSA-N

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-
Piperidinethiocarboxamide was not available in the reviewed literature, a general synthetic

approach can be conceptualized. A common method for the synthesis of thiocarboxamides

involves the reaction of a secondary amine (piperidine) with a source of thiocarbonyl.

A plausible conceptual workflow is outlined below. This is a generalized representation and

would require optimization and validation in a laboratory setting.
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Starting Reagents:
- Piperidine

- Thiocarbonylating Agent (e.g., Thiophosgene or a derivative)

Reaction Step:
- Controlled addition of thiocarbonylating agent to piperidine
- Stirring in an appropriate solvent (e.g., Dichloromethane)

- Temperature control (e.g., 0°C to room temperature)

Aqueous Workup:
- Quenching of the reaction

- Extraction with an organic solvent
- Washing with brine

Purification:
- Drying of the organic layer (e.g., over Na2SO4)

- Removal of solvent under reduced pressure
- Recrystallization or column chromatography

Final Product:
1-Piperidinethiocarboxamide

Characterization:
- NMR Spectroscopy
- Mass Spectrometry

- Melting Point Analysis
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Drug Discovery & Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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